Cas no 1807113-92-3 (Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate
• CAS No: 1807113-92-3
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4948446
• Update Time: 2025-06-08

Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate

• Inchi： 1S/C13H14BrNO2/c1-3-9-5-10(13(16)17-4-2)6-11(7-14)12(9)8-15/h5-6H,3-4,7H2,1-2H3
• InChI Key： AIJAQPJAKCSGEQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=CC(=C1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate

Comprehensive Overview of Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate (CAS No. 1807113-92-3)

Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate (CAS No. 1807113-92-3) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a bromomethyl group, a cyano group, and an ethyl ester moiety, serves as a versatile building block in the development of complex molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in creating advanced materials and bioactive compounds.

The chemical structure of Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate makes it particularly valuable for nucleophilic substitution reactions, where the bromomethyl group acts as a reactive site. This property is exploited in the synthesis of derivatives that are pivotal in drug discovery and material science. For instance, the cyano group can undergo further transformations, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. Such flexibility aligns with the growing demand for multifunctional intermediates in modern synthetic chemistry.

In recent years, the compound has been linked to innovations in small-molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, intermediates like Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate are critical for constructing molecules with precise biological activity. Searches for "highly functionalized benzoate derivatives" or "bromomethyl-cyano compounds in drug synthesis" reflect the compound's relevance in cutting-edge research. Its role in catalyzed cross-coupling reactions, a frequently searched topic in organic chemistry, further underscores its importance.

From an industrial perspective, the compound's stability and reactivity make it suitable for scalable production. Manufacturers and suppliers often highlight its high purity and consistent performance, which are essential for ensuring reproducibility in synthetic workflows. Environmental considerations also come into play, as researchers explore greener synthetic routes for such intermediates. Queries like "sustainable synthesis of ethyl benzoate derivatives" or "eco-friendly bromomethylation techniques" demonstrate the intersection of this compound with sustainability trends.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate, ensuring its quality and suitability for advanced applications. The compound's spectral data and chromatographic profiles are often shared in academic publications, contributing to its growing body of literature. This transparency aligns with the scientific community's emphasis on data-driven research and open-access chemistry, both of which are highly searched topics in online platforms.

In summary, Ethyl 3-bromomethyl-4-cyano-5-ethylbenzoate (CAS No. 1807113-92-3) represents a critical tool for chemists and researchers aiming to push the boundaries of synthetic and medicinal chemistry. Its multifaceted reactivity, combined with its alignment with industry trends like green chemistry and drug discovery, ensures its continued relevance. As the scientific community seeks answers to questions like "how to optimize benzoate ester synthesis" or "applications of cyano-bromomethyl compounds," this compound will undoubtedly remain a focal point of innovation and discussion.